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Compound of Interest

Compound Name: 8-Hydroxyquinoline citrate

Cat. No.: B092591

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and environmental
responsibility. 8-Hydroxyquinoline citrate, a compound utilized in various laboratory
applications, is classified as a hazardous substance requiring specific disposal procedures to
mitigate risks to human health and the ecosystem. Adherence to these protocols is not only a
matter of regulatory compliance but also a reflection of a deep-seated commitment to safety
and sustainability.

Immediate Safety and Disposal Protocols

8-Hydroxyquinoline citrate and its parent compound, 8-Hydroxyquinoline, are categorized as
hazardous waste.[1][2] Disposal must be conducted in strict accordance with all applicable
national, regional, and local regulations. Under no circumstances should this chemical be
disposed of in sanitary sewers or waterways, as it is very toxic to aquatic life with long-lasting
effects.[3]

The primary recommended method of disposal for 8-Hydroxyquinoline citrate is through a
licensed hazardous-waste disposal contractor.[3] A common practice for organic materials of
this nature is incineration. This involves dissolving or mixing the compound with a combustible
solvent and burning it in a chemical incinerator equipped with an afterburner and a scrubber to
neutralize harmful combustion byproducts.[4]

Empty or uncleaned containers must be handled with the same precautions as the substance
itself and disposed of as hazardous waste.[2]
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In the event of a spill, it is crucial to prevent the material from entering drains or surface waters.
[1] Spills should be carefully contained and collected using appropriate absorbent materials.
The collected waste must then be placed in a suitable, sealed container for disposal by a
licensed professional.[4]

Hazard Profile and Personal Protective Equipment

The hazardous nature of 8-Hydroxyquinoline and its salts necessitates the use of appropriate
personal protective equipment (PPE) at all times. This includes safety glasses with side-
shields, chemical-resistant gloves, and a lab coat.[4] If there is a risk of dust formation,
respiratory protection should be worn.

The following table summarizes the key hazard information for 8-Hydroxyquinoline, the active
component of 8-Hydroxyquinoline citrate.

Hazard Classification Description

Acute Oral Toxicity Toxic if swallowed.[3]

Serious Eye Damage Causes serious eye damage.[3]

Skin Sensitization May cause an allergic skin reaction.[3]
Reproductive Toxicity May damage the unborn child.[3]
Aquatic Toxicity (Acute) Very toxic to aquatic life.[3]

Very toxic to aquatic life with long lasting effects.

Aquatic Toxicity (Chronic) 3]

Classified as a toxic solid, organic, n.o.s. (8-
Transport Hazard Hydroxyquinoline), UN 2811, Hazard Class 6.1,

Packing Group 11l for transportation.[2]

Disposal Workflow

The decision-making process for the proper disposal of 8-Hydroxyquinoline citrate can be
visualized as a clear workflow. This ensures that all safety and regulatory aspects are
considered.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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